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Compound of Interest

Compound Name: Flunamine

L Get Quote

Cat. No.: B1293712

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling of Flunamine
(CAS Number: 50366-32-0), a compound identified as 2-[bis(4-
fluorophenyl)methoxy]ethanamine.[1][2] Due to the limited availability of a comprehensive
Safety Data Sheet (SDS) for this specific compound, the following recommendations are based
on general laboratory safety principles for handling new or uncharacterized chemical entities.
Adherence to these guidelines is essential to ensure personal safety and minimize laboratory
and environmental contamination.

Chemical Identification

Property

Value

Compound Name

Flunamine

IUPAC Name 2-[bis(4-fluorophenyl)methoxy]ethanamine
CAS Number 50366-32-0
Molecular Formula C15H15F2NO

Molecular Weight 263.29 g/mol [2]
Appearance Solid powder[2]
Solubility Soluble in DMSO[2]
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Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling Flunamine, especially given the
absence of detailed toxicological data. The following table outlines the minimum required PPE.
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PPE Category

Item

Specification

Eye and Face Protection

Safety Goggles

Must be worn at all times to

protect against splashes.

Face Shield

Recommended when handling
larger quantities or when there
is a significant risk of

splashing.

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
required. Inspect for tears or
holes before use. Double-
gloving is strongly
recommended.

Body Protection

Laboratory Coat

A clean, fully buttoned lab coat

must be worn at all times.

Chemical-resistant

Apron/Gown

To be worn over the lab coat
when handling significant
quantities or during procedures

with a high splash potential.

Respiratory Protection

Chemical Fume Hood

All handling of the solid
compound and preparation of
solutions must be conducted in

a certified chemical fume hood.

Respirator

In the event of a ventilation
failure or for cleaning up large
spills, a NIOSH-approved
respirator with appropriate

cartridges should be used.

Foot Protection

Closed-toe Shoes

Sturdy, closed-toe shoes are

mandatory in the laboratory.

Operational and Disposal Plans
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Handling and Storage

Storage:

Store in a dry, dark, and well-ventilated area.[2]

Recommended short-term storage is at 0 - 4°C (days to weeks).[2]

For long-term storage, maintain at -20°C (months to years).[2]

Keep the container tightly sealed to prevent contamination.
Handling Workflow:

The following diagram outlines the standard operating procedure for handling Flunamine in a
laboratory setting.
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Flunamine Handling Workflow

Preparation

Gon Appropriate PPE]

Prepare Chemical Fume Hood

;

Gather All Necessary Materials

Proceed to handling

Handling

Weigh Solid Flunamine in Hood

;

Dissolve in Appropriate Solvent

Conduct Experiment

Experiment complete

Cleanup & Disposal

Gecontaminate Work Area

Segregate and Dispose of Waste

;

Remove and Dispose of PPE

Click to download full resolution via product page

Caption: Standard workflow for safely handling Flunamine.
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Emergency Procedures

Emergency Situation

Procedure

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally. Seek immediate medical

attention.

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. If the person is
conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

For small spills, absorb the material with an inert
absorbent (e.g., vermiculite, sand) and place it
in a sealed container for disposal. For larger
spills, evacuate the area and contact the

institutional safety office.

Disposal Plan

All waste containing Flunamine must be treated as hazardous waste.

» Solid Waste: Collect all solid Flunamine waste, including contaminated weighing paper and

PPE, in a clearly labeled, sealed container.

 Liquid Waste: Collect all liquid waste containing Flunamine in a labeled, sealed, and

chemical-resistant container. Do not mix with other waste streams unless compatibility is

known.
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o Disposal: All hazardous waste must be disposed of through the institution's designated
hazardous waste management program. Follow all local, state, and federal regulations for
hazardous waste disposal.

This information is provided as a guide and is not a substitute for a formal risk assessment. Al
laboratory personnel must be trained in proper chemical handling techniques and be familiar
with the emergency procedures of their institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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